2-[1-(2,3-dihydro-1-benzofuran-5-sulfonyl)-octahydropyrrolo[2,3-c]pyrrol-5-yl]-5-(trifluoromethyl)pyridine

• IUPAC Name: 1-(2,3-dihydro-1-benzofuran-5-ylsulfonyl)-5-[5-(trifluoromethyl)pyridin-2-yl]-2,3,3a,4,6,6a-hexahydropyrrolo[2,3-c]pyrrole
• InChI: InChI=1S/C20H20F3N3O3S/c21-20(22,23)15-1-4-19(24-10-15)25-11-14-5-7-26(17(14)12-25)30(27,28)16-2-3-18-13(9-16)6-8-29-18/h1-4,9-10,14,17H,5-8,11-12H2
• InChI Key: ZVWSZMNKACVLPY-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C2C1CN(C2)C3=NC=C(C=C3)C(F)(F)F)S(=O)(=O)C4=CC5=C(C=C4)OCC5
• Molecular Formula: C20H20F3N3O3S
• Molecular Weight: 439.5 g/mol

Description

The compound appears to contain several structural components, including a benzofuran, pyrrole, and pyridine ring. Benzofuran is a heterocyclic compound consisting of fused benzene and furan rings. Pyrrole is a five-membered ring with four carbon atoms and one nitrogen atom. Pyridine is a six-membered ring with five carbon atoms and one nitrogen atom.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different part of the molecule. Unfortunately, without specific literature or experimental procedures, it’s challenging to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple ring structures and functional groups. The benzofuran and pyrrole rings are likely to contribute to the compound’s aromaticity.

Chemical Reactions Analysis

The reactivity of this compound would depend on the specific functional groups present. For example, the sulfonyl group might be susceptible to nucleophilic attack, and the pyridine ring might undergo electrophilic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For instance, the presence of the trifluoromethyl group could increase the compound’s lipophilicity.

Mechanism of Action

Without specific information about the intended use or biological activity of this compound, it’s difficult to speculate on its mechanism of action.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

Future research could focus on elucidating the compound’s synthesis, properties, and potential applications. This could involve experimental studies to determine its physical and chemical properties, as well as potential biological activity.